Cas no 126799-89-1 (1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(4-methylphenyl)methyl]-,dimethyl ester)

• Product Name: 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(4-methylphenyl)methyl]-,dimethyl ester
• CAS No: 126799-89-1
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 1220695
• Update Time: 2024-08-05

1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(4-methylphenyl)methyl]-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(4-methylphenyl)methyl]-,dimethyl ester
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(4-methylphenyl)methyl]-, 4,5-dimethyl ester

• Inchi： 1S/C14H15N3O4/c1-9-4-6-10(7-5-9)8-17-12(14(19)21-3)11(15-16-17)13(18)20-2/h4-7H,8H2,1-3H3
• InChI Key： ZMFYAVXRHXMGOX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C(C(OC)=O)=C(C(OC)=O)N=N1

Computed Properties

• Exact Mass: 289.10635

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 86 °C
• Boiling Point: 428.1±55.0 °C(Predicted)
• PSA: 83.31
• pka: -2.92±0.10(Predicted)